Cas no 7091-05-6 (9,11β-Epoxy-17,21-dihydroxy-9β-pregna-1,4-diene-3,20-dione)

• Product Name: 9,11β-Epoxy-17,21-dihydroxy-9β-pregna-1,4-diene-3,20-dione
• CAS No: 7091-05-6
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 47207
• PubChem ID: 11876519
• Update Time: 2025-04-18

9,11β-Epoxy-17,21-dihydroxy-9β-pregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione
• 9beta,11beta-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione
• EINECS 230-394-1
• 9b-Pregna-1,4-diene-3,20-dione,9,11b-epoxy-17,21-dihydroxy-(6CI,7CI,8CI)
• 9,11-Epoxy-9H-cyclopenta[a]phenanthrene,pregna-1,4-diene-3,20-dione deriv.
• 9,11b-Epoxy-17,21-dihydroxy-9b-pregna-1,4-diene-3,20-dione
• SCHEMBL5259047
• NS00044641
• 9,11beta-Epoxy-17,21-dihydroxy-9beta-pregna-1,4-diene-3,20-dione
• (1S,2S,10S,11S,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyl-18-oxapentacyclo[8.8.0.0,.0,.0,octadeca-3,6-dien-5-one
• (4AS,4bS,5aS,6aS,7R,9aS,9bS)-7-hydroxy-7-(2-hydroxyacetyl)-4a,6a-dimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one
• AKOS027381472
• Prednisone Impurity 1
• 7091-05-6
• 9,11beta-Epoxy-17,21-dihydroxy-9beta-pregna-1,4-diene-3,20-dione; Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-, (9ss,11ss)- (9CI); 9ss-Pregna-1,4-diene-3,20-dione, 9,11ss-epoxy-17,21-dihydroxy- (6CI,7CI,8CI); 9,11-Epoxy-9H-cyclopenta[a]phenanthrene, pregna-1,4-diene-3,20-dione deriv.; 9,11ss-Epoxy-17,21-dihydroxy
• (1S,2S,10S,11S,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• 9,11β-Epoxy-17,21-dihydroxy-9β-pregna-1,4-diene-3,20-dione

• Inchi： 1S/C21H26O5/c1-18-7-5-13(23)9-12(18)3-4-15-14-6-8-20(25,16(24)11-22)19(14,2)10-17-21(15,18)26-17/h5,7,9,14-15,17,22,25H,3-4,6,8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-,21+/m0/s1
• InChI Key： WQMGIEOKPKMWEY-FEUSSREZSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@](C(CO)=O)(CC[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O)O

Computed Properties

• Exact Mass: 358.17800
• Monoisotopic Mass: 358.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 564.2±50.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.627
• PSA: 87.13000
• LogP: 1.71810
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

9,11β-Epoxy-17,21-dihydroxy-9β-pregna-1,4-diene-3,20-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes